[1-(Cyclopropylmethyl)piperidin-4-yl]methanol

• IUPAC Name: [1-(cyclopropylmethyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C10H19NO/c12-8-10-3-5-11(6-4-10)7-9-1-2-9/h9-10,12H,1-8H2
• InChI Key: RUCXXVCPTHJZLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCC(CC2)CO
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• CAS No.: 145021-95-0

Description

“[1-(Cyclopropylmethyl)piperidin-4-yl]methanol” is a chemical compound with the CAS Number: 145021-95-0. It has a molecular weight of 169.27. The compound is typically stored at 4 degrees Celsius and is in the form of an oil.

Molecular Structure Analysis

The IUPAC name for this compound is [1-(cyclopropylmethyl)-4-piperidinyl]methanol. The InChI code is 1S/C10H19NO/c12-8-10-3-5-11(6-4-10)7-9-1-2-9/h9-10,12H,1-8H2.

Physical and Chemical Properties Analysis

“this compound” is an oil at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Several studies have focused on synthesizing derivatives of piperidin-4-yl methanol, including [1-(Cyclopropylmethyl)piperidin-4-yl]methanol. These derivatives are generally synthesized through condensation reactions involving different sulfonyl chlorides or nitro benzene sulfonylchloride in methylene dichloride with triethylamine as the base (Girish et al., 2008); (Prasad et al., 2008); (Benakaprasad et al., 2007).

• Crystal Structure : X-ray crystallography studies have been conducted to determine the crystal structures of these compounds, revealing that the piperidine ring often adopts a chair conformation, and the geometry around the sulfur atom is typically distorted tetrahedral (Girish et al., 2008); (Naveen et al., 2015).

Potential Medicinal Applications

• Antitubercular Activity : Certain derivatives of this compound have demonstrated significant antitubercular activity. For example, one compound showed potent in vitro activity against Mycobacterium tuberculosis and was also active against multidrug-resistant strains (Bisht et al., 2010).

• Anticancer Properties : Some studies have explored the potential anticancer activities of derivatives. Compounds with certain substitutions have shown in vitro anticancer activity against various cancer cell lines (Prasad et al., 2010).

• Antimicrobial Activity : Piperidin-4-yl methanol derivatives have also been evaluated for their antimicrobial properties, with certain compounds exhibiting good activity against bacterial and fungal strains (Mallesha & Mohana, 2014).

Safety and Hazards

The compound is classified under GHS05 and GHS07 hazard pictograms. The hazard statements include H315, H318, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, and P501.